Cas no 22678-49-5 (Dodecanedioic acid, 6,7-diamino-)

• Product Name: Dodecanedioic acid, 6,7-diamino-
• CAS No: 22678-49-5
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 237937
• PubChem ID: 71356887
• Update Time: 2025-04-19

Dodecanedioic acid, 6,7-diamino- Chemical and Physical Properties

Names and Identifiers

• Dodecanedioic acid, 6,7-diamino-
• 6,7-diaminododecanedioic acid
• 22678-49-5
• DTXSID40780990

• Inchi： 1S/C12H24N2O4/c13-9(5-1-3-7-11(15)16)10(14)6-2-4-8-12(17)18/h9-10H,1-8,13-14H2,(H,15,16)(H,17,18)
• InChI Key： XGWQHDMOKDODOQ-UHFFFAOYSA-N
• SMILES： OC(CCCCC(C(CCCCC(=O)O)N)N)=O

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 127Ų